4-hydroxy-6-methyl-3-[3-(4-nitrophenyl)acryloyl]-2H-pyran-2-one

• IUPAC Name: 4-hydroxy-6-methyl-3-[(E)-3-(4-nitrophenyl)prop-2-enoyl]pyran-2-one
• InChI: InChI=1S/C15H11NO6/c1-9-8-13(18)14(15(19)22-9)12(17)7-4-10-2-5-11(6-3-10)16(20)21/h2-8,18H,1H3/b7-4+
• InChI Key: FEIGDRCJLPMXIW-QPJJXVBHSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)O1)C(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-])O
• Isomeric SMILES: CC1=CC(=C(C(=O)O1)C(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C15H11NO6
• Molecular Weight: 301.25 g/mol

Description

4-hydroxy-6-methyl-3-[3-(4-nitrophenyl)acryloyl]-2H-pyran-2-one, commonly known as HMAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. HMAP is a pyranone derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for various medical and biological applications.

Scientific Research Applications

Corrosion Inhibition

4-Hydroxy-6-methyl-3-[3-(4-nitrophenyl)acryloyl]-2H-pyran-2-one has been investigated for its potential in corrosion inhibition. Khattabi et al. (2019) explored the use of similar pyran derivatives as corrosion inhibitors for mild steel in acidic solutions. They found these compounds effective, particularly at specific concentrations and temperatures, suggesting potential application in protecting metals from corrosion (Khattabi et al., 2019).

Novel Synthesis Methods

The compound has been a subject of interest in developing new synthesis methods. Wang et al. (2011) developed a convenient, efficient, and environment-friendly protocol for synthesizing similar pyran-2-one derivatives using ultrasound-mediated condensation (Wang et al., 2011).

Metal Complex Formation

Research has been conducted on the complexation of this compound with metals. Carugo et al. (1990) studied copper(II) complexes of a similar pyran-2-one derivative, revealing insights into the structure and reactivity of these complexes (Carugo et al., 1990).

Antimicrobial Properties

Another area of interest is the antimicrobial properties of pyran-2-one derivatives. Georgiadis et al. (1992) synthesized several derivatives and evaluated their activity against gram-positive bacteria, finding significant antimicrobial properties (Georgiadis et al., 1992).

Spectroscopic Analysis

Jawale et al. (2020) carried out spectroscopic analysis on metal complexes derived from similar compounds, providing insights into their potential applications in antimicrobial activities (Jawale et al., 2020).